4-Amino-2,5-difluorophenol

• IUPAC Name: 4-amino-2,5-difluorophenol
• InChI: InChI=1S/C6H5F2NO/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H,9H2
• InChI Key: RPNPSBJBVUOFBH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)O)F)N
• Molecular Formula: C6H5F2NO
• DSSTOX Substance ID: DTXSID50381114
• Molecular Weight: 145.11 g/mol
• CAS RN: 120103-19-7

Description

4-Amino-2,5-difluorophenol is a fluorinated phenol derivative with potential relevance in various chemical and biochemical applications. The presence of fluorine atoms can significantly alter the chemical and physical properties of organic molecules, affecting their reactivity, stability, and biological activity. The amino group further contributes to its reactivity and potential for forming derivatives.

Synthesis Analysis

The synthesis of fluorinated aromatic compounds like 4-Amino-2,5-difluorophenol typically involves direct fluorination strategies or the transformation of functional groups into fluorine. While specific methods for synthesizing 4-Amino-2,5-difluorophenol were not found, related processes involve the use of amines in heterocyclization reactions, demonstrating the feasibility of introducing amino and fluorine groups onto aromatic rings (Aquino et al., 2015).

Scientific Research Applications

• Scientific Field: Molecular Dynamics and Fluorination

  • Application Summary : 2-Amino-4,5-difluorophenol derivatives have been investigated for their inhibition performances against the corrosion of iron.
  • Methods of Application : The study employed density functional theory calculations and molecular dynamics simulations.
  • Results or Outcomes : The specific results or outcomes of this study were not provided in the source.

• Scientific Field: Nuclear Medicine and Molecular Imaging

  • Application Summary : 2,4-Difluorophenol has been used as a starting reagent during the synthesis of 4,6-difluoro-5,7-dihydroxytryptamine.
  • Methods of Application : The specific methods of application or experimental procedures were not provided in the source.
  • Results or Outcomes : The specific results or outcomes of this study were not provided in the source.

• Scientific Field: Fluorescent Dye Synthesis

  • Application Summary : 2,4-Difluorophenol has been used in the synthesis of 3-carboxy-6,8-difluoro-7-hydroxycoumarin (Pacific Blue), a fluorinated fluorescent dye.
  • Methods of Application : The specific methods of application or experimental procedures were not provided in the source.
  • Results or Outcomes : The specific results or outcomes of this study were not provided in the source.

Safety And Hazards

4-Amino-2,5-difluorophenol is classified as an irritant. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To a solution of 1-(benzyloxy)-2,5-difluoro-4-nitrobenzene (9.21 g) in methanol (300 ml) was added 10% palladium on carbon (921 mg), and the mixture was stirred at room temperature for 24 hours and 20 minutes under a hydrogen atmosphere. After terminating the reaction by substituting the atmosphere in the flask with nitrogen, the catalyst was filtered using Celite. The filtrate was distilled off under reduced pressure to give the title compound (4.96 g, 99%) as a brown solid.

Synthesis routes and methods II

Procedure details

This compound was prepared from 1,2,4-trifluoro-5-nitrobenzene (5.0 g, 28 mmol) in the manner described for 4-amino-3,5-difluorophenol, affording 3.0 g (72.3%) of 4-amino-2,5-difluorophenol. 1H-NMR (DMSO-d6) δ 9.04 (s, 1H), 6.67 to 6.46 (m, 2H), 4.64 (s, 2H); MS GC-MS M+=146.1, RT=1.04 min.

Synthesis routes and methods III

Procedure details

42 g (0.18 mol) of 2,5-difluoro-4-(phenyidiazenyl)phenol from Example 5 and 1 g of Pd/C (10%) were initially charged in 650 ml of ethanol. The solution was degassed and aerated with hydrogen. The mixture was stirred at room temperature under a 1 bar hydrogen atmosphere for 18 hours. On completion of hydrogen uptake, the catalyst was filtered off and the filtrate distilled under reduced pressure, and dried under high vacuum at 70° C. for 4 hours. The residue (24 g) was recrystallized from ethanol and dried. 15 g (60%) of 4-amino-2,5-difluorophenol are obtained as orange-brown powder.